3-(5-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-5-3-9(15)7-11(13)10-6-8(14(17)18)2-4-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: VOHQPYTXBKTYJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID90691103
• Molecular Weight: 280.68 g/mol
• CAS No.: 376593-43-0

Description

3-(5-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid (also known as CFC-4FBA) is a synthetic organic compound with a molecular formula of C10H7ClFO3. It is a white crystalline solid that is insoluble in water and soluble in organic solvents. CFC-4FBA has a wide range of applications in the scientific research field. It is used as a building block for the synthesis of various compounds, as a catalyst in organic reactions, and as a reagent in biochemical studies.

Scientific Research Applications

CFC-4FBA has a wide range of applications in the scientific research field. It is used as a building block for the synthesis of various compounds, as a catalyst in organic reactions, and as a reagent in biochemical studies. It has been used in the synthesis of various fluorinated compounds, such as fluorinated pyridines and pyrimidines, as well as in the synthesis of other organic compounds, such as p-chlorophenoxyacetic acid and p-chlorophenylglycine. CFC-4FBA has also been used as a catalyst in the synthesis of various organic compounds, such as β-lactams, α-amino acids, and β-amino acids.

Mechanism of Action

The mechanism of action of CFC-4FBA is not fully understood. However, it is believed to act as an inhibitor of the enzymes involved in the biosynthesis of the neurotransmitter serotonin. It is believed that CFC-4FBA binds to the enzyme, preventing it from catalyzing the reaction and thus inhibiting the production of serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of CFC-4FBA are not fully understood. However, it is believed to act as an inhibitor of the enzymes involved in the biosynthesis of the neurotransmitter serotonin. This inhibition of serotonin production can lead to a variety of physiological effects, including depression, anxiety, and changes in appetite and sleep patterns. In addition, CFC-4FBA has been shown to have anti-inflammatory effects and to reduce the production of prostaglandins, which are involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

CFC-4FBA has several advantages for use in laboratory experiments. It is highly soluble in organic solvents, making it easy to work with in a laboratory setting. In addition, it is relatively inexpensive and widely available. However, CFC-4FBA also has some limitations. It is not water soluble, which can make it difficult to work with in aqueous solutions. In addition, it is not as stable as some other compounds and can degrade over time.

Future Directions

There are a number of potential future directions for the use of CFC-4FBA. One potential direction is the use of CFC-4FBA in the development of new drugs for the treatment of depression and anxiety. Another potential direction is the use of CFC-4FBA in the development of new compounds for use in organic synthesis. In addition, CFC-4FBA could be used in the development of new catalysts for organic reactions. Finally, CFC-4FBA could be used to study the biochemical and physiological effects of serotonin inhibition.

Synthesis Methods

CFC-4FBA can be synthesized through a three-step process. The first step involves the reaction of 5-chloro-2-methoxybenzoic acid with potassium fluoride in aqueous solution. This reaction produces potassium 5-chloro-2-methoxy-4-fluorobenzoate. The second step involves the conversion of the potassium salt into the free acid, which is done by treating the salt with hydrochloric acid. The final step involves the purification of the acid by recrystallization from ethyl acetate.